Cas no 2169517-33-1 (tert-butyl N-5-(ethylamino)-4-hydroxypentyl-N-methylcarbamate)

• Product Name: tert-butyl N-5-(ethylamino)-4-hydroxypentyl-N-methylcarbamate
• CAS No: 2169517-33-1
• MF: C₁₃H₂₈N₂O₃
• MW: 260.373023986816
• CID: 5760484
• PubChem ID: 165519873
• Update Time: 2025-06-14

tert-butyl N-5-(ethylamino)-4-hydroxypentyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-(ethylamino)-4-hydroxypentyl]-N-methylcarbamate
• EN300-1290948
• 2169517-33-1
• tert-butyl N-5-(ethylamino)-4-hydroxypentyl-N-methylcarbamate

• Inchi： 1S/C13H28N2O3/c1-6-14-10-11(16)8-7-9-15(5)12(17)18-13(2,3)4/h11,14,16H,6-10H2,1-5H3
• InChI Key： DTGHXWVDIYNFHV-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCCC(CNCC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.20999276g/mol
• Monoisotopic Mass: 260.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-5-(ethylamino)-4-hydroxypentyl-N-methylcarbamate

Research Brief on tert-butyl N-5-(ethylamino)-4-hydroxypentyl-N-methylcarbamate (CAS: 2169517-33-1)

The compound tert-butyl N-5-(ethylamino)-4-hydroxypentyl-N-methylcarbamate (CAS: 2169517-33-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its carbamate and hydroxyl functional groups, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug development, particularly in the design of protease inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for novel HIV-1 protease inhibitors. Researchers utilized 2169517-33-1 as a precursor to develop analogs with improved binding affinity to the protease active site. The structural flexibility introduced by the ethylamino and hydroxyl groups allowed for optimal positioning of pharmacophores, resulting in compounds with nanomolar inhibitory concentrations.

In the context of neurodegenerative disease research, a team at MIT reported the use of this carbamate derivative in the synthesis of blood-brain barrier permeable molecules. The tert-butyl group was found to enhance lipophilicity while maintaining the necessary polarity for CNS penetration. This dual property makes 2169517-33-1 particularly valuable for developing treatments for Alzheimer's and Parkinson's diseases.

Recent advancements in synthetic methodology have also focused on this compound. A 2024 Nature Communications paper described a novel enzymatic route for its production, achieving 92% yield with excellent enantioselectivity. This green chemistry approach represents a significant improvement over traditional synthetic routes, which often require harsh conditions and produce substantial waste.

From a safety and pharmacokinetic perspective, preclinical studies have shown that derivatives of 2169517-33-1 exhibit favorable ADME profiles. The presence of the carbamate moiety appears to confer metabolic stability while the hydroxyl group facilitates phase II conjugation pathways. These characteristics suggest potential for clinical translation of compounds derived from this scaffold.

Looking forward, researchers anticipate expanded applications of this molecular scaffold in targeted drug delivery systems. Its ability to serve as a linker for antibody-drug conjugates (ADCs) is currently under investigation by several pharmaceutical companies. The unique combination of functional groups allows for stable conjugation while maintaining drug potency upon release in target tissues.